N-(2-(6-oxo-3-(pyridin-3-yl)pyridazin-1(6H)-yl)ethyl)-2-(4-oxoquinazolin-3(4H)-yl)acetamide

• IUPAC Name: N-[2-(6-oxo-3-pyridin-3-ylpyridazin-1-yl)ethyl]-2-(4-oxoquinazolin-3-yl)acetamide
• InChI: InChI=1S/C21H18N6O3/c28-19(13-26-14-24-18-6-2-1-5-16(18)21(26)30)23-10-11-27-20(29)8-7-17(25-27)15-4-3-9-22-12-15/h1-9,12,14H,10-11,13H2,(H,23,28)
• InChI Key: UXMKMHJVLXGCDY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C=N2)CC(=O)NCCN3C(=O)C=CC(=N3)C4=CN=CC=C4
• Molecular Formula: C21H18N6O3
• Molecular Weight: 402.4 g/mol

Description

N-(2-(6-oxo-3-(pyridin-3-yl)pyridazin-1(6H)-yl)ethyl)-2-(4-oxoquinazolin-3(4H)-yl)acetamide is a useful research compound. Its molecular formula is C21H18N6O3 and its molecular weight is 402.414. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Applications

• Synthesis of Pharmacologically Active Compounds : Compounds similar to N-(2-(6-oxo-3-(pyridin-3-yl)pyridazin-1(6H)-yl)ethyl)-2-(4-oxoquinazolin-3(4H)-yl)acetamide have been synthesized for potential pharmacological applications. For instance, a study detailed the synthesis of pyridazino(4,5-b)indole-1-acetamide compounds, highlighting their activity in cardiac, nephrotropic, neuroprotective, dermatological, and cytostatic contexts (Dr.Valentin Habernickel, 2002).

• Antimicrobial Activity : Several studies have synthesized novel compounds with structural similarities for evaluating their antimicrobial properties. For example, research on pyridines, pyrimidinones, oxazinones, and their derivatives has shown good antibacterial and antifungal activities, comparable to established drugs like streptomycin and fusidic acid (A. Hossan et al., 2012).

• Analgesic and Anti-inflammatory Activities : Compounds derived from quinazolinone, a core structure related to the compound , have demonstrated significant analgesic and anti-inflammatory activities. This suggests the potential for similar compounds to be developed as therapeutic agents in treating pain and inflammation (V. Alagarsamy et al., 2015).

Synthetic and Chemical Applications

• Catalytic Synthesis : Research into the catalytic synthesis of multisubstituted isoquinoline and pyridine N-oxides showcases the utility of complex organic compounds in generating structurally diverse molecules through processes like C-H activation. This highlights the broad applicability of similar compounds in synthetic organic chemistry (Zhuangzhi Shi et al., 2013).

• Spectroscopic and Molecular Docking Studies : Spectroscopic analysis and molecular docking studies of related compounds, like ethyl 2-(4-oxo-3-phenethyl-3,4-dihydroquinazolin-2-ylthio)-acetate, provide valuable insights into their molecular structures, electronic properties, and potential biological targets. This underscores the importance of such compounds in medicinal chemistry and drug design (A. El-Azab et al., 2016).